Cas no 1049677-82-8 (Methyl 1-Boc-6-amino-indole-2-carboxylate)

• Product Name: Methyl 1-Boc-6-amino-indole-2-carboxylate
• CAS No: 1049677-82-8
• MF: C₁₅H₁₈N₂O₄
• MW: 290.314424037933
• MDL: MFCD11053692
• CID: 2111145
• PubChem ID: 53487358
• Update Time: 2025-06-11

Methyl 1-Boc-6-amino-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-dimethylethyl)2-methyl 6-amino-1H-indole-1,2-dicarboxylate
• METHYL 1-BOC-6-AMINO-INDOLE-2-CARBOXYLATE
• 1-(tert-butyl)2-methyl6-amino-1H-indole-1,2-dicarboxylate
• CS-0171726
• AS-38180
• 1-(1,1-dimethylethyl) 2-methyl 6-amino-1H-indole-1,2-dicarboxylate
• Methyl 6-Amino-1-Boc-indole-2-carboxylate
• 1049677-82-8
• 1-tert-Butyl 2-methyl 6-amino-1H-indole-1,2-dicarboxylate
• 1-O-tert-butyl 2-O-methyl 6-aminoindole-1,2-dicarboxylate
• 6-Amino-indole-1,2-dicarboxylic acid 1-tert-butyl ester 2-methyl ester
• MFCD11053692
• 1-tert-Butyl2-methyl6-amino-1H-indole-1,2-dicarboxylate
• ZRB67782
• AKOS027253398
• DA-31664
• SCHEMBL3033212
• NKGLAIWBDIJLNH-UHFFFAOYSA-N
• Methyl 1-Boc-6-amino-indole-2-carboxylate

• MDL： MFCD11053692
• Inchi： 1S/C15H18N2O4/c1-15(2,3)21-14(19)17-11-8-10(16)6-5-9(11)7-12(17)13(18)20-4/h5-8H,16H2,1-4H3
• InChI Key： NKGLAIWBDIJLNH-UHFFFAOYSA-N
• SMILES： O(C(N1C(C(=O)OC)=CC2C=CC(=CC1=2)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 290.12665706g/mol
• Monoisotopic Mass: 290.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

Methyl 1-Boc-6-amino-indole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：Room temperature

Additional information on Methyl 1-Boc-6-amino-indole-2-carboxylate

Methyl 1-Boc-6-amino-indole-2-carboxylate: A Comprehensive Overview

Methyl 1-Boc-6-amino-indole-2-carboxylate (CAS No. 1049677-82-8) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its indole ring system, has garnered attention due to its potential in drug discovery and as a building block for complex molecular architectures. The Boc protecting group (tert-butoxycarbonyl) plays a crucial role in stabilizing the amine functionality during synthetic processes, making it an essential intermediate in various chemical transformations.

The indole moiety, a heterocyclic aromatic structure, is renowned for its biological activity and structural versatility. In Methyl 1-Boc-6-amino-indole-2-carboxylate, the indole ring is substituted with a methyl ester at the 2-position and an amino group at the 6-position, both of which are strategically positioned to influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such substitution patterns in modulating pharmacokinetic properties and enhancing therapeutic efficacy.

From a synthetic perspective, Methyl 1-Boc-6-amino-indole-2-carboxylate is often employed as an intermediate in the construction of bioactive molecules. Its use in peptide synthesis and the development of small molecule inhibitors has been well-documented. The presence of the Boc group allows for precise control over the reactivity of the amine during coupling reactions, ensuring high yields and selectivity. This compound has also been utilized in the synthesis of macrocyclic structures, where its rigid framework contributes to the formation of stable cyclic architectures.

Recent advancements in medicinal chemistry have further underscored the significance of Methyl 1-Boc-6-amino-indole-2-carboxylate in drug discovery. Researchers have explored its potential as a lead compound for developing treatments targeting various diseases, including cancer and neurodegenerative disorders. The amino group at the 6-position serves as a site for post-synthesis modifications, enabling the introduction of diverse functional groups that can enhance binding affinity to target proteins.

In addition to its role in therapeutic development, Methyl 1-Boc-6-amino-indole-2-carboxylate has found applications in materials science. Its aromaticity and functionalizable groups make it a valuable component in the design of organic semiconductors and optoelectronic materials. Recent studies have demonstrated its potential as a building block for constructing π-conjugated systems with tailored electronic properties.

From an analytical standpoint, Methyl 1-Boc-6-amino-indole-2-carboxylate is typically characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods provide insights into its molecular structure, purity, and crystalline properties, ensuring its suitability for downstream applications.

In conclusion, Methyl 1-Boc-6-amino-indole-2-carboxylate (CAS No. 1049677-82-8) stands out as a critical intermediate in organic synthesis and drug discovery. Its unique combination of structural features and functional groups positions it as a valuable tool for researchers across multiple disciplines. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge and technological innovation remains pivotal.